Cas no 2227712-74-3 ((2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid)

• Product Name: (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid
• CAS No: 2227712-74-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6482563
• PubChem ID: 165529573
• Update Time: 2025-10-28

(2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid
• 2227712-74-3
• EN300-1540011
• (2RS,3SR)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxolane-2-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-2-19(22(27)25-20-11-12-31-21(20)23(28)29)26-24(30)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-21H,2,11-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t19-,20-,21+/m1/s1
• InChI Key： WUHXKVMYCJHSCG-NJYVYQBISA-N
• SMILES： O1CC[C@H]([C@H]1C(=O)O)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid

Introduction to (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic Acid (CAS No. 2227712-74-3)

(2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2227712-74-3, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a carboxylic acid moiety, and a fluoren-9-yl substituent. The presence of these groups not only contributes to the compound's overall reactivity but also opens up numerous possibilities for its interaction with biological targets. Specifically, the fluoren-9-yl moiety is known for its stability and ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical use. The stereochemistry of (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid plays a crucial role in determining its biological activity. The specific arrangement of the stereocenters at positions 2, 3, and 5 ensures that the compound maintains a precise three-dimensional conformation, which is essential for its interaction with biological receptors. This stereochemical specificity has been a focal point in the design of drugs that aim to target specific enzymes or receptors with high selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, has been instrumental in achieving the desired stereochemical outcome. These synthetic methodologies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of precision in constructing complex molecular architectures.

One of the most compelling aspects of (2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid is its potential application in the treatment of various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways associated with inflammation and cancer. The presence of the fluoren-9-yl moiety further enhances its potential as a lead compound by improving its pharmacokinetic properties.

The< strong.amino group within the molecule is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can bind tightly to their intended receptors, thereby increasing their efficacy. Additionally, the< strong.carboxylic acid group provides a site for further functionalization, allowing chemists to modify the compound's properties as needed for specific applications.

In recent research endeavors, this compound has been explored as a potential candidate for treating neurological disorders. The ability of< strong.(2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid to interact with specific neurotransmitter receptors has been hypothesized to offer therapeutic benefits. Studies have indicated that modulating these receptors could lead to improvements in cognitive function and alleviate symptoms associated with neurodegenerative diseases. The< strong.stereochemical purity of this compound ensures that it can be effectively tested in preclinical models to evaluate its potential as a therapeutic agent.

The< strong.fluoren-9-ylmethyl ester group present in the molecule is another key feature that contributes to its pharmacological profile. This group not only enhances the solubility of the compound but also provides a handle for further chemical modifications. For instance, it can be hydrolyzed to release an< strong.amino acid derivative, which could be incorporated into larger peptidomimetic structures designed to target specific biological pathways.

The< strong.amidooxolane ring structure is particularly interesting from a structural chemistry perspective. This cyclic amide moiety introduces rigidity into the molecule, which can be beneficial for maintaining optimal binding interactions with biological targets. The oxolane ring also contributes to the overall stability of the compound, making it more suitable for long-term storage and handling.

In conclusion,< strong.(2RS,3SR)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid, identified by CAS number< strong>2227712-74-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing some of the most challenging therapeutic needs.